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Compound of Interest

Compound Name: 3,6-diiodo-9H-carbazole

Cat. No.: B1661987

Essential Safety and Handling Guide for 3,6-diiodo-
9H-carbazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

3,6-diiodo-9H-carbazole (CAS No: 57103-02-3). Adherence to these procedures is vital for
ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective Equipment
(PPE)

3,6-diiodo-9H-carbazole is a chemical compound that requires careful handling due to its
potential health hazards. Based on available safety data, the compound is classified with the
following risks:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

Harmful if swallowed.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1661987?utm_src=pdf-interest
https://www.benchchem.com/product/b1661987?utm_src=pdf-body
https://www.benchchem.com/product/b1661987?utm_src=pdf-body
https://www.benchchem.com/product/b1661987?utm_src=pdf-body
https://www.benchchem.com/product/b1661987?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR54455_msds.pdf
http://file.medchemexpress.com/batch_PDF/HY-W022224/3-6-Diiodo-9H-carbazole-SDS-MedChemExpress.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54455_msds.pdf
http://file.medchemexpress.com/batch_PDF/HY-W022224/3-6-Diiodo-9H-carbazole-SDS-MedChemExpress.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54455_msds.pdf
http://file.medchemexpress.com/batch_PDF/HY-W022224/3-6-Diiodo-9H-carbazole-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W022224/3-6-Diiodo-9H-carbazole-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

PPE Category

Item

Specification

Eye and Face Protection

Safety Glasses with side

shields or Goggles

Must be worn at all times to

prevent eye contact.

Face Shield

Recommended when there is
a risk of splashing or dust

generation.

Hand Protection

Chemical-resistant gloves

Inspect gloves for integrity

before each use.

Body Protection

Laboratory Coat or Chemical-

resistant Apron

To protect against skin contact.

Full-body suit

Recommended for large

guantities or in case of a spill.

Respiratory Protection

Dust Mask or Respirator

Use in well-ventilated areas. A
respirator is necessary if dust

cannot be controlled.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential to ensure safety.

e Preparation:

o Ensure the work area is well-ventilated. A chemical fume hood is highly recommended.

o Assemble all necessary equipment and materials before starting.

o Don the appropriate PPE as detailed in the table above.

e Handling:

o Avoid generating dust when weighing or transferring the solid compound.[1]
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o Use a spatula or other appropriate tools for transfer.

o Keep the container with 3,6-diiodo-9H-carbazole closed when not in use.

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
o Clean the work area and any equipment used.

o Remove and properly store or dispose of PPE.

Disposal Plan: Waste Management and Spill Response

Proper disposal of 3,6-diiodo-9H-carbazole and any contaminated materials is critical to
prevent environmental contamination and ensure safety.

Waste Disposal:

e Collect all waste material, including excess reagent and contaminated consumables (e.g.,
gloves, wipes), in a clearly labeled, sealed container.

o Dispose of the chemical waste through an authorized waste disposal company, following all
local, state, and federal regulations.

e Do not dispose of this chemical down the drain.[1]

Spill Response:

o Evacuate: Clear the immediate area of all personnel.

e Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent the spread of the powder. Avoid sweeping dry powder.
e Clean-up:

o For small spills, carefully scoop the solid material into a labeled container for disposal.
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o Gently wipe the area with a wet cloth or paper towel to remove any remaining residue.
Place the used cleaning materials in the waste container.

o For large spills, contact your institution's environmental health and safety (EHS)
department immediately.

o Decontaminate: Wash the spill area thoroughly with soap and water.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 3,6-diiodo-9H-carbazole
in a laboratory setting.
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Caption: Standard laboratory workflow for handling 3,6-diiodo-9H-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
o 2. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 3,6-diiodo-
9H-carbazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1661987#personal-protective-equipment-for-
handling-3-6-diiodo-9h-carbazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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